Quinoline-5,6-dicarboxylic acid

• CAS No.: 855764-12-4
• Molecular Formula: C11H7NO4
• Molecular Weight: 217.18 g/mol
• IUPAC Name: quinoline-5,6-dicarboxylic acid
• InChI: InChI=1S/C11H7NO4/c13-10(14)7-3-4-8-6(2-1-5-12-8)9(7)11(15)16/h1-5H,(H,13,14)(H,15,16)
• InChI Key: GSKOVDVWILZZOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2C(=O)O)C(=O)O)N=C1

Description

Quinoline-5,6-dicarboxylic acid is a useful research compound. Its molecular formula is C11H7NO4 and its molecular weight is 217.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of dimethyl 5,6-quinolinedicarboxylate (2.46 g, 10.0 mmol), aqueous sodium hydroxide (5.0 mL, 5m, 25.0 mmol) and methanol is heated to 80° C., treated with water at 80° C. until the mixture is homogeneous, stirred for 2 hours at reflux temperature, cooled to 0° C., acidified to pH 4 with concentrated hydrochloric acid and filtered. The filter cake is air dried to give the title product as a white powder 2.00 g, 91.7%) mp >360 C, identified by H1NMR spectroscopy.